Cas no 15827-21-1 (2-Anthracenesulfonic acid,1-amino-4-[(4-amino-3-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-,disodium salt)

• Product Name: 2-Anthracenesulfonic acid,1-amino-4-[(4-amino-3-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-,disodium salt
• CAS No: 15827-21-1
• MF: C₂₀H₁₃N₃Na₂O₈S₂
• MW: 533.44206404686
• CID: 96417
• PubChem ID: 118348
• Update Time: 2025-04-18

2-Anthracenesulfonic acid,1-amino-4-[(4-amino-3-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-,disodium salt Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenesulfonic acid,1-amino-4-[(4-amino-3-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-,disodium salt
• Disodium 1-amino-4-(4-aminoanilino)anthraquinone-2,3'-disulfonate
• 2-Anthraquinonesulfonic acid, 1-amino-4-((4-amino-3-sulfophenyl)amino)-, sodium salt
• Sodium 1-amino-4-((4-amino-3-sulfonatophenyl)amino)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate
• 32866-11-8
• SCHEMBL3026735
• 2-Anthracenesulfonic acid, 1-amino-4-((4-amino-3-sulfophenyl)amino)-9,10-dihydro-9,10-dioxo-, sodium salt
• CHEMBL495834
• 2-Anthracenesulfonic acid, 1-amino-4-((4-amino-3-sulfophenyl)amino)-9,10-dihydro-9,10-dioxo-, sodium salt (1:?)
• 15827-21-1
• 1-Amino-4-(4-amino-3-sulphoanilino)-9,10-dihydro-9,10-dioxoanthracene-2-sulphonic acid, sodium salt
• A898768
• EINECS 251-270-3

• Inchi： 1S/C20H15N3O8S2.2Na/c21-12-6-5-9(7-14(12)32(26,27)28)23-13-8-15(33(29,30)31)18(22)17-16(13)19(24)10-3-1-2-4-11(10)20(17)25;;/h1-8,23H,21-22H2,(H,26,27,28)(H,29,30,31);;/q;2*+1/p-2
• InChI Key： GUCIZQSDEMEOAP-UHFFFAOYSA-L
• SMILES： S(C1=CC(=C2C(C3C=CC=CC=3C(C2=C1N)=O)=O)NC1C=CC(=C(C=1)S(=O)(=O)[O-])N)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 57.9587
• Monoisotopic Mass: 532.99394529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 979
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 229Ų

Experimental Properties

• Melting Point: >300 ºC
• PSA: 0